Cas no 64373-51-9 (2-Furansulfonic acid,5-formyl-)

• Product Name: 2-Furansulfonic acid,5-formyl-
• CAS No: 64373-51-9
• MF: C₅H₄O₅S
• MW: 176.147260665894
• CID: 504110
• PubChem ID: 2724001
• Update Time: 2025-04-19

2-Furansulfonic acid,5-formyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furansulfonic acid,5-formyl-
• 5-Formyl-2-furanesulfonicacid
• 2-formylfuran-5-sulfonate
• 5-formyl-2-Furansulfonic acid
• 5-formylfuran-2-sulfonate
• URIMPWMBVPNFDM-UHFFFAOYSA-N
• 64373-51-9
• 5-formylfuran-2-sulfonic Acid
• DTXSID90982927
• SCHEMBL511774
• 2-Furansulfonic acid, 5-formyl-

• Inchi： 1S/C5H4O5S/c6-3-4-1-2-5(10-4)11(7,8)9/h1-3H,(H,7,8,9)
• InChI Key： URIMPWMBVPNFDM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C=O)O1)(=O)(=O)O

Computed Properties

• Exact Mass: 175.97792
• Monoisotopic Mass: 175.97794440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93Ų

Experimental Properties

• PSA: 84.58